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Compound of Interest

Compound Name: FIIN-1

Cat. No.: B612008 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
FIIN-1 is a potent, selective, and irreversible inhibitor of Fibroblast Growth Factor Receptors

(FGFRs).[1][2][3] It covalently binds to a cysteine residue in the ATP-binding site of FGFR

isoforms 1, 2, and 3, and to a lesser extent, FGFR4.[2] This inhibitor is a valuable tool for

studying FGFR signaling in cancer and other diseases.[2] Proper preparation of a stock

solution is the first critical step for ensuring accurate and reproducible experimental results.

These application notes provide detailed protocols and data for the preparation, storage, and

handling of FIIN-1 stock solutions.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of FIIN-1, along with

recommended storage conditions.

Table 1: Properties of FIIN-1
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Property Value Citation(s)

Molecular Weight 656.60 g/mol (FIIN-1) [1]

693.06 g/mol (FIIN-1

hydrochloride)
[4]

Formula C₃₂H₃₉Cl₂N₇O₄ [1]

CAS Number 1256152-35-8 [1]

Appearance White to off-white solid [1]

Note: Always use the batch-specific molecular weight provided on the product vial or Certificate

of Analysis for calculations.

Table 2: Solubility and Recommended Storage

Form Solvent Solubility
Storage
Temperatur
e

Shelf Life Citation(s)

Powder - - -20°C 3 years [1]

4°C 2 years [1]

Stock

Solution
DMSO

Up to 100

mg/mL

(152.30 mM)

-80°C
6 months - 1

year
[1][5][6]

-20°C 1 month [1][5][6]

Ethanol
Up to 100

mM
-80°C / -20°C Not specified

Note: The use of fresh, anhydrous DMSO is crucial, as hygroscopic (moisture-absorbing)

DMSO can significantly reduce the solubility of the compound.[1][5][6]

Table 3: Example Stock Solution Preparation Volumes (for 100 mM Stock in DMSO)
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Desired Stock
Concentration

Mass of FIIN-1 (MW:
656.60)

Volume of DMSO

10 mM 1 mg 152.30 µL

10 mM 5 mg 761.50 µL

10 mM 10 mg 1.523 mL

50 mM 1 mg 30.46 µL

50 mM 5 mg 152.30 µL

100 mM 1 mg 15.23 µL

100 mM 5 mg 76.15 µL

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Materials:

FIIN-1 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO) (use a new, sealed bottle)[1][5][6]

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated pipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Ultrasonic bath

Procedure:
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Pre-weighing Preparation: Allow the vial of FIIN-1 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing FIIN-1: Tare the analytical balance with a sterile microcentrifuge tube. Carefully

weigh the desired amount of FIIN-1 powder (e.g., 1 mg) into the tube. Record the exact

mass.

Calculating DMSO Volume: Use the following formula to calculate the required volume of

DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L)) For 1

mg of FIIN-1 (MW = 656.60 g/mol ) to make a 10 mM (0.010 mol/L) solution: Volume (L) =

0.001 g / (656.60 g/mol x 0.010 mol/L) = 0.0001523 L = 152.3 µL

Dissolving FIIN-1: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the FIIN-1 powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Gentle Heating/Sonication (Optional): If the compound does not dissolve completely, warm

the solution to 37°C for a few minutes or place it in an ultrasonic bath to aid dissolution.[7]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

[1][8] The volume of the aliquots should be based on your typical experimental needs.

Storage: Store the aliquots upright at -80°C for long-term storage (up to 6 months) or at

-20°C for short-term storage (up to 1 month).[1]

Labeling: Clearly label all aliquots with the compound name, concentration, date of

preparation, and solvent.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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